Cas no 1159830-22-4 (7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1159830-22-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4561224
• Update Time: 2023-08-10

7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 7-bromo-3-methyl-
• A928688

• Inchi： 1S/C9H7BrN2O2/c1-5-8(9(13)14)11-7-4-6(10)2-3-12(5)7/h2-4H,1H3,(H,13,14)
• InChI Key： SMMMDQRRWAMQEI-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC(C(=O)O)=C2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6